Cas no 2364489-81-4 (FMF-04-159-2)

• Product Name: FMF-04-159-2
• CAS No: 2364489-81-4
• MF: C₂₈H₃₀Cl₃N₇O₅S
• MW: 683.005701541901
• CID: 4738883
• PubChem ID: 138454780
• Update Time: 2025-07-09

FMF-04-159-2 Chemical and Physical Properties

Names and Identifiers

• (E)-N-(1-((3-(4-(Dimethylamino)but-2-enamido)phenyl)sulfonyl)piperidin-4-yl)-4-(2,4,6-trichlorobenzamido)-1H-pyrazole-3-carboxamide
• N-[1-[3-[[(E)-4-(Dimethylamino)but-2-enoyl]amino]phenyl]sulfonylpiperidin-4-yl]-4-[(2,4,6-trichlorob
• FMF-04-159-2
• AKOS040733181
• MS-31104
• N-[1-[3-[[(E)-4-(dimethylamino)but-2-enoyl]amino]phenyl]sulfonylpiperidin-4-yl]-4-[(2,4,6-trichlorobenzoyl)amino]-1H-pyrazole-5-carboxamide
• 2364489-81-4
• CHEMBL4580787
• CS-0093104
• G16871
• EX-A7748
• SCHEMBL23271029
• FMF-04-159-2?
• HY-127104
• BDBM50528810

• Inchi： 1S/C28H30Cl3N7O5S/c1-37(2)10-4-7-24(39)33-19-5-3-6-20(15-19)44(42,43)38-11-8-18(9-12-38)34-28(41)26-23(16-32-36-26)35-27(40)25-21(30)13-17(29)14-22(25)31/h3-7,13-16,18H,8-12H2,1-2H3,(H,32,36)(H,33,39)(H,34,41)(H,35,40)/b7-4+
• InChI Key： HZPYSAHDRSBARR-QPJJXVBHSA-N
• SMILES： ClC1C=C(C=C(C=1C(NC1C=NNC=1C(NC1CCN(CC1)S(C1C=CC=C(C=1)NC(/C=C/CN(C)C)=O)(=O)=O)=O)=O)Cl)Cl

Computed Properties

• Exact Mass: 681.109471g/mol
• Monoisotopic Mass: 681.109471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on FMF-04-159-2

Research Briefing on FMF-04-159-2 and Compound 2364489-81-4 in Chemical Biology and Medicine

Recent advancements in chemical biology and medicinal research have highlighted the significance of small molecule inhibitors in targeting specific pathways involved in disease progression. Among these, the compound with CAS number 2364489-81-4, developed under the product name FMF-04-159-2, has emerged as a promising candidate for therapeutic intervention. This briefing provides an overview of the latest research findings related to this compound, focusing on its mechanism of action, efficacy, and potential applications in drug development.

FMF-04-159-2 is a selective inhibitor designed to target key enzymes involved in inflammatory and oncogenic pathways. Preclinical studies have demonstrated its high affinity for specific protein targets, leading to significant inhibition of pathological processes. The compound's unique chemical structure, characterized by its CAS number 2364489-81-4, allows for precise modulation of biological activity, minimizing off-target effects and enhancing therapeutic potential.

Recent studies have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding interactions of FMF-04-159-2 with its target proteins. These investigations revealed that the compound forms stable complexes with critical residues in the active site, thereby disrupting enzymatic activity. Furthermore, in vitro and in vivo assays have confirmed its potency in reducing disease markers, supporting its potential as a lead compound for further development.

In addition to its primary therapeutic applications, FMF-04-159-2 has shown promise in combination therapies. Synergistic effects have been observed when the compound is administered alongside conventional treatments, suggesting its utility in enhancing existing therapeutic regimens. Ongoing clinical trials aim to evaluate its safety and efficacy in human subjects, with preliminary data indicating favorable pharmacokinetic profiles and manageable side effects.

The development of FMF-04-159-2 underscores the importance of targeted drug design in modern medicine. By leveraging the unique properties of compound 2364489-81-4, researchers have been able to address unmet medical needs with precision. Future research directions include optimizing the compound's formulation for improved bioavailability and exploring its applications in other disease models. As the field of chemical biology continues to evolve, FMF-04-159-2 represents a significant step forward in the quest for innovative therapeutics.